Cas no 94102-85-9 (Propanoic acid, 3-chloro-, 4-methylphenyl ester)

• Product Name: Propanoic acid, 3-chloro-, 4-methylphenyl ester
• CAS No: 94102-85-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 752401
• PubChem ID: 4103064
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-chloro-, 4-methylphenyl ester
• (4-methylphenyl) 3-chloropropanoate
• 94102-85-9
• 4-methylphenyl 3-chloropropanoate
• SCHEMBL6740542
• PCBWTBCGNNCPFD-UHFFFAOYSA-N
• AKOS024366483
• DTXSID30399353

• Inchi： 1S/C10H11ClO2/c1-8-2-4-9(5-3-8)13-10(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： PCBWTBCGNNCPFD-UHFFFAOYSA-N
• SMILES： ClCCC(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.045
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters